Cas no 548-39-0 (1H-Phenalen-1-one)

• Product Name: 1H-Phenalen-1-one
• CAS No: 548-39-0
• MF: C₁₃H₈O
• MW: 180.202023506165
• MDL: MFCD00004143
• CID: 373778
• PubChem ID: 24898151
• Update Time: 2025-05-21

1H-Phenalen-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-Phenalen-1-one
• 1H-​Phenalen-​1-​one
• PERINAPHTHENONE
• phenalen-1-one
• 7-Perinaphthenone
• EINECS 208-945-2
• Perinaphthenone200µg
• phenalen-9-one
• phenalene-9-one
• Phenalenone
• 1H-Benzonaphthen-1-one
• Perinaphthenon
• NS00043912
• J-504714
• CCRIS-4923
• WWBGWPHHLRSTFI-UHFFFAOYSA-N
• FT-0632364
• AKOS004902220
• starbld0009638
• Phenalenone-1-one
• UNII-EVU6EX9G8H
• 548-39-0
• Perinaphthenone, 97%
• CHEMBL227511
• D79953
• InChI=1/C13H8O/c14-12-8-7-10-4-1-3-9-5-2-6-11(12)13(9)10/h1-8H
• NSC 150161
• SCHEMBL188491
• AB92503
• WWBGWPHHLRSTFI-UHFFFAOYSA-
• NSC-150161
• EVU6EX9G8H
• CS-0331802
• CCRIS 4923
• NSC150161
• AS-82921
• MFCD00004143
• AE-562/43459279
• DTXSID20203278
• DB-052652

• MDL： MFCD00004143
• Inchi： 1S/C13H8O/c14-12-8-7-10-4-1-3-9-5-2-6-11(12)13(9)10/h1-8H
• InChI Key： WWBGWPHHLRSTFI-UHFFFAOYSA-N
• SMILES： O=C1C=CC2=CC=CC3C=CC=C1C=32

Computed Properties

• Exact Mass: 180.05800
• Monoisotopic Mass: 180.057515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Yellowish brown crystalline powder
• Density: 1.265
• Melting Point: 153-156 °C (lit.)
• Boiling Point: 273.02°C (rough estimate)
• Flash Point: 157.9°C
• Refractive Index: 1.5975 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 17.07000
• LogP: 3.04930
• Solubility: Not determined
• Vapor Pressure: Not available

1H-Phenalen-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：SF6122500
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalenes Phenalenones

Additional information on 1H-Phenalen-1-one

1H-Phenalen-1-one (CAS No. 548-39-0): Chemical Properties, Applications, and Recent Research Developments

1H-Phenalen-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 548-39-0, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the phenalenone class, a group of molecules known for their diverse structural and functional properties. The unique structural framework of 1H-Phenalen-1-one consists of a benzene ring fused with a pyranone moiety, which contributes to its distinctive reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of 1H-Phenalen-1-one (CAS No. 548-39-0) features a conjugated system that enhances its ability to participate in various chemical reactions, including oxidation, reduction, and cyclization processes. This conjugation also imparts fluorescence properties, making it a valuable candidate for applications in bioimaging and sensor technologies. The compound’s stability under various conditions further enhances its utility in both laboratory and industrial settings.

In recent years, 1H-Phenalen-1-one has been extensively studied for its pharmacological potential. Researchers have explored its derivatives as intermediates in the synthesis of bioactive molecules with therapeutic effects. For instance, studies have demonstrated the compound’s role in developing novel antimicrobial agents and anti-inflammatory drugs. The pyranone core of 1H-Phenalen-1-one (CAS No. 548-39-0) serves as a scaffold for modifying chemical structures to enhance drug efficacy and reduce side effects.

One of the most compelling aspects of 1H-Phenalen-1-one is its versatility in material science applications. The compound’s ability to form stable complexes with metals has led to its use in catalysis and as a ligand in coordination chemistry. Additionally, its fluorescence characteristics make it suitable for developing advanced sensors for detecting environmental pollutants and biological markers. These properties have positioned 1H-Phenalen-1-one as a promising candidate for innovation across multiple scientific disciplines.

Recent research has also highlighted the role of 1H-Phenalen-1-one (CAS No. 548-39-0) in medicinal chemistry. Studies have shown that derivatives of this compound exhibit potent activity against various disease-causing pathogens. For example, modifications to the benzene ring have resulted in compounds with enhanced antiviral and anticancer properties. The ability to fine-tune the structure of 1H-Phenalen-1-one allows researchers to tailor its biological activity for specific therapeutic targets.

The synthesis of 1H-Phenalen-1-one involves multi-step organic reactions that highlight its importance as a building block in chemical synthesis. Advanced synthetic methodologies have been developed to improve yield and purity, making it more accessible for industrial-scale production. These advancements have opened new avenues for exploring the compound’s potential in pharmaceuticals and materials science.

In conclusion, 1H-Phenalen-1-one (CAS No. 548-39-0) is a versatile compound with broad applications in chemical biology, pharmaceutical research, and material science. Its unique structural features, reactivity, and fluorescence properties make it an invaluable tool for developing new drugs, catalysts, and sensors. As research continues to uncover new applications for this compound, its significance in advancing scientific innovation is undeniable.